2,3-dihydro-1H-phenalen-1-amine

• Molecular Formula: C13H13N
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 2,3-dihydro-1H-phenalen-1-amine
• InChI: InChI=1S/C13H13N/c14-12-8-7-10-4-1-3-9-5-2-6-11(12)13(9)10/h1-6,12H,7-8,14H2
• InChI Key: PJYIGONWNQJLJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC3=C2C(=CC=C3)C1N

Description

2,3-dihydro-1H-phenalen-1-amine is a useful research compound. Its molecular formula is C13H13N and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 2,3-dihydro-phenalen-1-one (1.32 g, 7.24 mmol), hydroxylamine hydrochloride (0.85 g, 12.2 mmol) and water (6 ml) was added dropwise at 75° C. MeOH (7.5 ml) and afterwards a solution of sodium acetate (2.58 g, 19.0 mmol) in water (4 ml). Stirring was continued over a period of 1.5, h, water (20 ml) was added and after cooling (ice bath) the solid was collected by filtration. After drying in vacuo the crude product was dissolved in 3.5 N NH3 /MeOH (100 ml) and hydrogenated over Raney-Nickel (0.5 g, washed with MeOH) at RT for 17h. The catalyst was filtered off, the solution evaporated in vacuo and the residue purified by column chromatography on silica gel (dichloromethane/MeOH 9:1) to yield (RS)-2,3-dihydro-1H-phenalen-1-yl-amine (0.95 g) as a brown oil.